N1-Isopropyl-N1-(4-methoxyphenyl)glycinamide

• CAS No.: 173944-93-9
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 2-amino-N-(4-methoxyphenyl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C12H18N2O2/c1-9(2)14(12(15)8-13)10-4-6-11(16-3)7-5-10/h4-7,9H,8,13H2,1-3H3
• InChI Key: XZMLJQBLYQKBGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=C(C=C1)OC)C(=O)CN

Description

N1-Isopropyl-N1-(4-methoxyphenyl)glycinamide is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2.86 g of 2-bromo-N-isopropyl-N-(4-methoxy-phenyl)-acetamide (10 mmol) in 100 mL methanol is saturated with ammonia at 0° C. and left for 3 days at ambient temperature in a sealed flask. Methanol and ammonia were removed in vacuo and the residue is dissolved in 100 mL of chloroform and washed with water (2×50 mL). The organic layer is dried over anhydrous MgSO4, filtered, concentrated in vacuo and dried under high vacuum to afford 2.7 g of 2-Amino-N-isopropyl-N-(4-methoxy-phenyl)-acetamide as an oil: 1H NMR (300 MHz, CDCl3) δ6.96 (m, 4H), 4.99 (m, 1H), 3.84 (s, 3H), 2.97 (s, 2H), 1.58 (s, 2H), 1.05 (d, 6H, J=6.6); low resolution MS (ESI)m/e 223 (MH+).

Synthesis routes and methods II

Procedure details

2-Bromo-N-isopropyl-N-(4-methoxyphenyl)acetamide (1e, 2.86 g) was dissolved in methanol saturated with ammonia at 0° C. and left for 3 days at room temperature in a sealed flask. Methanol and ammonia were removed in vacuo and the residue was dissolved in chloroform (100 ml) and washed with water (2×50 ml). The organic layer was separated and dried with anhydrous MgSO4 and concentrated in vacuo to afford the titled product (1f, 2.7 g). 1H NMR (300 MHz, CDCl3) 6.96 (m, 4H), 4.99 (sept., J=6.6 Hz, 1H), 3.84 (s, 3H), 2.97 (s, 2H), 1.58 (s, 2H), 1.05 (d, J=6.6 Hz, 6H),